Cas no 1214381-18-6 (3-Phenyl-6-(trifluoromethyl)-2-pyridinecarboxylic acid)

• Product Name: 3-Phenyl-6-(trifluoromethyl)-2-pyridinecarboxylic acid
• CAS No: 1214381-18-6
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 4686381
• Update Time: 2023-08-15

3-Phenyl-6-(trifluoromethyl)-2-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-6-(trifluoromethyl)-2-pyridinecarboxylic acid
• 3-Phenyl-6-(trifluoromethyl)-2-pyridinecarboxylic acid

• Inchi： 1S/C13H8F3NO2/c14-13(15,16)10-7-6-9(11(17-10)12(18)19)8-4-2-1-3-5-8/h1-7H,(H,18,19)
• InChI Key： QXAGTHLCAJALML-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(C(=O)O)=N1)C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• Topological Polar Surface Area: 50.2